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Compound of Interest

Compound Name:
2-Allyl-3-hydroxy-5-

methoxybenzoic acid

CAS No.: 55703-72-5

Cat. No.: B3271930

Get Quote

As a functionalized benzoic acid derivative, 2-Allyl-3-hydroxy-5-methoxybenzoic acid (CAS:

55703-72-5) is a highly versatile building block in drug development and natural product

synthesis[1]. However, its unique tri-substituted aromatic structure—combining a carboxylic

acid, a phenolic hydroxyl, and an allyl group—presents specific reactivity and toxicity profiles.

As a Senior Application Scientist, I have designed this guide to move beyond generic safety

data sheets. This is a self-validating, causally-driven operational plan engineered to protect

researchers by explaining the why behind every safety protocol.

Mechanistic Hazard Profile
To design an effective safety protocol, we must first understand the molecular causality behind

the compound's hazards. The risks are not arbitrary; they are directly dictated by its functional

groups.
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2-Allyl-3-hydroxy-5-methoxybenzoic acid

Carboxylic Acid (-COOH)
pKa ~4.0

Phenolic Hydroxyl (-OH)
pKa ~9.5

Allyl Group (-CH2CH=CH2)
Reactive Alkene

Mucous Membrane
Irritation (H335)

Skin/Eye Irritation
(H315, H319)

Oxidative Degradation
Potential

Click to download full resolution via product page

Mechanistic pathway linking functional groups to specific chemical hazards.

Table 1: GHS Hazard Summary & Molecular Causality
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GHS Code Hazard Statement Molecular Causality

H302 Harmful if swallowed

Phenolic moieties can disrupt

cellular oxidative

phosphorylation, leading to

systemic toxicity upon

gastrointestinal absorption[2].

H315 Causes skin irritation

The acidic proton and phenolic

-OH group denature epidermal

proteins upon prolonged

dermal contact[2].

H319 Causes serious eye irritation

Solid particulates react with the

aqueous environment of the

cornea, causing localized pH

drops and severe tissue

damage[2].

H335 May cause respiratory irritation

Fine crystalline dust easily

aerosolizes; inhalation leads to

deposition in the upper

respiratory tract, where the

acid dissolves in mucosal

fluid[2].

Personal Protective Equipment (PPE) Matrix
Selecting PPE is not merely a compliance exercise; it is the establishment of a physical barrier

engineered to defeat specific molecular hazards. In accordance with OSHA 29 CFR

1910.132[3], the following PPE is mandatory.

Table 2: PPE Selection & Causality Matrix
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PPE Category Specification
Causality & Scientific
Rationale

Hand Protection 4–8 mil Nitrile Gloves

Nitrile provides an excellent

barrier against solid organic

acids and mild phenolic

compounds[4]. Critical Caveat:

If handling the compound

dissolved in Dimethyl Sulfoxide

(DMSO) or Dichloromethane

(DCM), nitrile will fail. DMSO

acts as a penetration

enhancer, carrying the phenol

directly into the bloodstream.

For solvent-based handling,

use Butyl Rubber or double-

glove with frequent changes.

Eye/Face Chemical Splash Goggles

Required under OSHA 29 CFR

1910.133[3]. Standard safety

glasses with side shields are

insufficient because they do

not form a seal against

aerosolized acidic dust

(H335/H319) generated during

weighing.

Body Flame-Retardant Lab Coat

Protects against static-induced

ignition of organic dust and

prevents particulate

accumulation on street

clothing. Ensure cuffs are

tucked into gloves.

Respiratory N95 or P100 Respirator

Only required if handling large

quantities (>50g) outside of a

certified fume hood, to prevent

inhalation of irritating dust.
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Operational Plan: Step-by-Step Handling Workflow
Every protocol must be a self-validating system. Follow these steps to ensure containment and

mitigate exposure, adhering to the standards outlined in Prudent Practices in the Laboratory[5].

Step 1: Environmental Validation

Action: Verify that the chemical fume hood has a face velocity between 0.4–0.6 m/s (80–120

fpm) before opening the chemical container.

Causality: This specific velocity range is required to capture aerosolized particulates without

creating turbulent eddies that could blow the acidic dust back into the operator's breathing

zone.

Step 2: Static Mitigation & Weighing

Action: Use an anti-static zero-charge weigh boat and a grounded stainless-steel spatula.

Causality: Organic powders like 2-Allyl-3-hydroxy-5-methoxybenzoic acid can accumulate

triboelectric charge. A standard plastic weigh boat will repel the powder, causing it to

aerosolize and increasing the risk of inhalation and cross-contamination.

Step 3: Solvent Addition & Transfer

Action: If preparing a stock solution, add the solvent (e.g., Methanol or DMSO) directly to the

pre-weighed solid within the fume hood. Do not transport the dry powder across the lab.

Causality: Wetting the powder immediately eliminates the inhalation hazard. Once in

solution, the primary risk profile shifts from inhalation to dermal absorption, validating the

need for strict glove discipline.

Spill Response & Disposal Plan
In the event of a spill, immediate and methodical action is required to prevent exposure and

environmental contamination.
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Spill Occurs
(Solid or Solution)

Assess Extent
& Evacuate if >50g

Verify PPE
(Nitrile, Goggles, Coat)

 Safe to proceed

Containment
Cover with Absorbent

Mechanical Collection
(Non-sparking tools)

Transfer to Hazardous
Waste Container
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Step-by-step operational workflow for chemical spill assessment, containment, and disposal.
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Step-by-Step Spill Protocol:

Isolate: Evacuate personnel from the immediate vicinity to prevent tracking the powder

throughout the facility.

Suppress: If the spill is a dry powder, do not sweep. Sweeping aerosolizes the acid. Instead,

gently cover the spill with damp absorbent pads or a specialized chemical spill powder to

suppress dust formation.

Collect: Use non-sparking polypropylene tools to scoop the absorbed material. Causality:

Metal tools can generate sparks, and while the solid is not highly explosive, concentrated

organic dust clouds present a deflagration risk.

Decontaminate: Wash the affected surface with a mild alkaline solution (e.g., 5% Sodium

Bicarbonate). Causality: The bicarbonate will neutralize the residual carboxylic acid,

converting it into a water-soluble sodium salt that is easily wiped away without damaging the

benchtop.

Dispose: Place all materials in a sealed, clearly labeled hazardous waste container. Dispose

of as halogen-free organic acid waste in compliance with local environmental regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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